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Compound of Interest

Compound Name: Dibromomaleimide-C5-COOH

Cat. No.: B6358058

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the purity and quality specifications for
Dibromomaleimide-C5-COOH, a critical bifunctional linker used in the development of
Antibody-Drug Conjugates (ADCs). Understanding these parameters is essential for ensuring
the consistency, efficacy, and safety of the resulting bioconjugates.

Core Compound Specifications

Dibromomaleimide-C5-COOH, with the IUPAC name 6-(3,4-dibromo-2,5-dioxo-2,5-dihydro-
1H-pyrrol-1-yl)hexanoic acid, is a key reagent in bioconjugation chemistry. Its primary
application is in the site-selective modification of proteins, particularly antibodies, through the
bridging of disulfide bonds. This yields homogeneous and stable ADCs.[1]

Property Specification

Molecular Formula C10H11Br2NO4

Molecular Weight 369.01 g/mol

CAS Number 1443214-97-8

Appearance Solid

Purity Typically >98%

Solubility Soluble in DMSO (=100 mg/mL)
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Table 1: General Specifications for Dibromomaleimide-C5-COOH. Data sourced from supplier
technical datasheets.

Purity and Impurity Profile

The purity of Dibromomaleimide-C5-COOH is paramount for consistent and predictable
conjugation reactions. High-purity material minimizes the introduction of unknown side products
and ensures a well-defined Drug-to-Antibody Ratio (DAR).

Parameter Acceptance Criteria Typical Analytical Method

Reversed-Phase High-
Purity by HPLC >98.0% Performance Liquid
Chromatography (RP-HPLC)

Nuclear Magnetic Resonance

Identity by *H NMR Conforms to structure
Spectroscopy
Identity by MS Conforms to molecular weight Mass Spectrometry
] To be defined based on
Residual Solvents ] Gas Chromatography (GC)
synthesis
Water Content To be defined Karl Fischer Titration

Table 2: Recommended Purity and Quality Control Specifications.

Experimental Protocols for Quality Control

Detailed analytical methods are required to confirm the identity, purity, and quality of
Dibromomaleimide-C5-COOH. The following are representative protocols.

High-Performance Liquid Chromatography (HPLC)

Purpose: To determine the purity of the compound and identify any potential impurities.
Methodology:

e Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 um patrticle size).
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» Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

e Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

o Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

e Flow Rate: 1.0 mL/min.

e Detection: UV absorbance at 254 nm and 300 nm.

e Injection Volume: 10 pL.

Sample Preparation: Dissolve the sample in DMSO to a final concentration of 1 mg/mL.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure of the compound.
Methodology:

e Instrument: 400 MHz or higher NMR spectrometer.

e Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d6).

e Technique: *H NMR.

o Expected Chemical Shifts: The spectrum should be consistent with the structure of 6-(3,4-
dibromo-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoic acid, showing characteristic peaks for
the aliphatic chain protons and the carboxylic acid proton.

Mass Spectrometry (MS)

Purpose: To confirm the molecular weight of the compound.
Methodology:

 Instrument: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
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« lonization Mode: Electrospray lonization (ESI) in negative mode to detect the deprotonated
molecule [M-H]~.

e Mass Range: m/z 100-1000.

o Sample Preparation: Dissolve the sample in a suitable solvent such as acetonitrile or
methanol and infuse directly or via LC-MS.

Visualization of Workflows and Pathways
Quality Control Workflow

The following diagram illustrates a typical workflow for the quality control analysis of a new
batch of Dibromomaleimide-C5-COOH.
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Batch Receipt and Initial Checks

Geceive new batch of Dibromomaleimide-CS-COOI—D

Gisual Inspection (Appearance, CoIorD

Solubility Test (in DMSOD

/ Anawical Testing

Gurity Analysis by HPLC] [Structural Confirmation by NMF\D Gllolecular Weight Verification by MS]

\Data\%\rfwa Batch Release

Geview Analytical Data Against Specifications]

Release Batch Reject Batch

Click to download full resolution via product page

Quality Control Workflow for Dibromomaleimide-C5-COOH.
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Generalized ADC Mechanism of Action

Dibromomaleimide-C5-COOH is a linker that connects a cytotoxic payload to an antibody.
The resulting ADC targets cancer cells, internalizes, and releases the payload, leading to cell

death.

Click to download full resolution via product page

Generalized Mechanism of Action for an ADC.

Conclusion

The stringent quality control of Dibromomaleimide-C5-COOH is a prerequisite for the
successful development of robust and effective Antibody-Drug Conjugates. The specifications
and analytical methods outlined in this guide provide a framework for researchers and drug
developers to ensure the quality and consistency of this critical reagent, ultimately contributing

to the advancement of targeted cancer therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b6358058#purity-and-quality-
specifications-for-diboromomaleimide-c5-cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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